Cas no 2228862-70-0 (4,4-difluoro-1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine
• CAS No: 2228862-70-0
• MF: C₁₅H₁₈F₂N₂
• MW: 264.313630580902
• CID: 5808568
• PubChem ID: 165706506
• Update Time: 2025-05-25

4,4-difluoro-1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine
• 2228862-70-0
• EN300-1944684

• Inchi： 1S/C15H18F2N2/c1-19-10-5-11-12(3-2-4-13(11)19)14(18)6-8-15(16,17)9-7-14/h2-5,10H,6-9,18H2,1H3
• InChI Key： ZUAVQVKZOVDOSX-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=CC=CC3=C2C=CN3C)(CC1)N)F

Computed Properties

• Exact Mass: 264.14380491g/mol
• Monoisotopic Mass: 264.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 31Ų

Additional information on 4,4-difluoro-1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine

Research Briefing on 4,4-Difluoro-1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine (CAS: 2228862-70-0)

4,4-Difluoro-1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine (CAS: 2228862-70-0) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound features a unique structural motif combining a difluorinated cyclohexylamine core with a methylated indole moiety, making it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a modulator of specific biological targets, particularly in the context of neurological disorders and oncology.

The compound's molecular structure suggests potential interactions with serotonin receptors and other neurotransmitter systems, given the presence of the indole scaffold which is structurally similar to endogenous neurotransmitters. Preliminary in vitro studies have demonstrated its ability to cross the blood-brain barrier with favorable pharmacokinetic properties, making it particularly interesting for CNS-targeted drug development. Researchers have synthesized several analogs to establish structure-activity relationships and optimize its pharmacological profile.

In recent oncology research, 4,4-difluoro-1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine has shown promising activity against certain cancer cell lines, particularly those resistant to conventional therapies. Mechanistic studies suggest it may act through inhibition of specific protein-protein interactions involved in cell cycle regulation. The difluoro substitution appears to play a crucial role in enhancing both binding affinity and metabolic stability compared to non-fluorinated analogs.

The synthesis of this compound typically involves a multi-step process starting from commercially available indole derivatives. Recent methodological improvements have achieved higher yields and purity, with CAS 2228862-70-0 now being available from several specialty chemical suppliers. Analytical characterization by NMR, HPLC, and mass spectrometry confirms the structural integrity of the material used in biological studies.

Current research efforts are focusing on further elucidating the compound's mechanism of action and expanding its therapeutic potential. Several patent applications have emerged in the past two years covering its use in various indications, reflecting growing commercial interest. However, comprehensive toxicology studies and clinical evaluation are still needed to fully assess its therapeutic potential and safety profile.

From a drug development perspective, the physicochemical properties of 4,4-difluoro-1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine appear favorable, with good solubility and moderate lipophilicity (calculated logP ~2.5). These characteristics, combined with its synthetic accessibility, make it an attractive lead compound for further optimization. Researchers are particularly interested in exploring its potential as a scaffold for developing new chemical entities targeting GPCRs and epigenetic regulators.

The scientific community anticipates that ongoing studies will provide more definitive data on the compound's biological activities and therapeutic potential. As research progresses, 4,4-difluoro-1-(1-methyl-1H-indol-4-yl)cyclohexan-1-amine (CAS: 2228862-70-0) may emerge as an important tool compound or even a clinical candidate in specific therapeutic areas, particularly where modulation of neurotransmitter systems or specific protein-protein interactions is desired.